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Compound of Interest

Compound Name:
1H-1,2,4-Triazole-1-

carboximidamide hydrochloride

Cat. No.: B102671 Get Quote

An In-Depth Technical Guide to 1H-1,2,4-Triazole-1-carboximidamide Hydrochloride:

Structure, Synthesis, and Applications

Introduction
1H-1,2,4-Triazole-1-carboximidamide hydrochloride is a versatile and highly functionalized

organic compound of significant interest to the scientific community. Its structure, which

uniquely combines a stable 1,2,4-triazole ring with a reactive carboximidamide (amidine) group,

establishes it as a pivotal building block in numerous synthetic endeavors.[1] This guide,

tailored for researchers, scientists, and professionals in drug development, offers a

comprehensive exploration of its core attributes. We will delve into its structural characteristics,

plausible synthetic pathways, analytical validation, and diverse applications, ranging from being

a key intermediate in antiviral and antifungal agents to a valuable reagent in modern synthetic

chemistry.[2][3] The stability imparted by the triazole moiety, coupled with the reactivity of the

amidine group, makes it an indispensable tool for advancing research in pharmaceuticals,

agrochemicals, and material science.[1][3]

Chapter 1: Physicochemical Properties and
Structural Elucidation
A thorough understanding of a compound's identity and properties is the foundation of its

effective application. This chapter details the fundamental physicochemical characteristics and
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dissects the key structural features of 1H-1,2,4-Triazole-1-carboximidamide hydrochloride.

Chemical Identity and Properties
The compound is consistently identified by the following parameters across chemical literature

and supplier databases.

Identifier Value Reference(s)

IUPAC Name
1H-1,2,4-Triazole-1-

carboximidamide hydrochloride
[2]

Synonyms

1-Amidino-1,2,4-triazole HCl,

1,2,4-Triazole-1-carboxamidine

HCl

[1][2]

CAS Number 19503-26-5 [1][2][4]

Molecular Formula C₃H₅N₅·HCl [1][5]

Molecular Weight 147.57 g/mol [1][4][5]

Appearance
White to almost white

crystalline powder
[1]

Melting Point 188 - 220 °C [1][2][5]

Purity ≥98% (HPLC) [4][6]

Storage 2-8 °C, inert atmosphere [1][2]

Structural Analysis
The functionality of 1H-1,2,4-Triazole-1-carboximidamide hydrochloride is derived directly

from its two primary structural components: the aromatic triazole ring and the exocyclic

carboximidamide group.

Caption: Structure of 1H-1,2,4-Triazole-1-carboximidamide hydrochloride.

1,2,4-Triazole Ring: This five-membered aromatic heterocycle is a cornerstone of many

biologically active molecules. Its key features include high stability, the capacity for hydrogen
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bonding (acting as both donor and acceptor), and a dipole character that facilitates strong

interactions with biological receptors.[7] In medicinal chemistry, the 1,2,4-triazole ring is

recognized as a "privileged scaffold" and is an integral component of numerous antifungal

drugs where it coordinates with the heme iron of cytochrome P450 enzymes.[7]

Carboximidamide Group: This functional group, often referred to as an amidine, is attached

to the N1 position of the triazole ring. It is a strong base that is protonated at physiological

pH, existing as a resonance-stabilized cation. This positive charge is crucial for its primary

application as an efficient guanylating agent—a reagent that transfers a guanidinyl moiety to

nucleophiles like amines.[8][9] The 1,2,4-triazole portion acts as an excellent leaving group,

facilitating this transfer.

Hydrochloride Salt: The compound is supplied as a hydrochloride salt to enhance its stability,

improve its crystalline nature, and increase its solubility in polar solvents for easier handling

and reaction setup.

Chapter 2: Synthesis and Mechanistic Insights
The synthesis of 1H-1,2,4-Triazole-1-carboximidamide hydrochloride leverages

fundamental principles of heterocyclic and amine chemistry. A logical and industrially scalable

approach involves the direct guanylation of 1H-1,2,4-triazole.

Synthetic Strategy: The Principle of Direct N-
Guanylation
The most direct pathway to the target compound is the reaction of 1H-1,2,4-triazole with a

suitable guanylating agent. While various such agents exist, a common and effective choice is

cyanamide or a derivative under acidic conditions. The causality behind this choice is

straightforward: 1H-1,2,4-triazole acts as a nitrogen nucleophile, attacking the electrophilic

carbon of the guanylating agent. The acidic medium activates the guanylating agent and

facilitates the reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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